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Compound of Interest

Compound Name: Calcium methoxyethoxide

Cat. No.: B8654257

Application Notes and Protocols: Calcium
Methoxyethoxide Solutions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of Calcium
methoxyethoxide solutions. Adherence to these protocols is crucial to ensure personnel safety
and maintain the integrity of the material.

Properties of Calcium Methoxyethoxide

Calcium methoxyethoxide, also known as calcium 2-methoxyethanolate, is a reactive
chemical compound often used as a catalyst in organic synthesis, particularly in the production
of polymers and pharmaceuticals.[1] It is typically supplied as a 20% solution in
methoxyethanol.[2][3]

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 28099-67-4 [1][4]
Molecular Formula C6H14Ca04 [1][5]
Molecular Weight 190.25 g/mol [1][5]
Appearance Liquid (as a 20% solution in 2]
methoxyethanol)
Boiling Point 118°C [1][3][6]
Flash Point 48°C [11[3][6]
Density 1.01 g/cm3 [L1[31[41161[ 7]

, o Reacts slowly with
Hydrolytic Sensitivity ] [6]
moisture/water

Safety and Handling

Calcium methoxyethoxide solutions are flammable and pose several health hazards.[2] The
solution and its vapors can cause skin and eye irritation, and it is harmful if inhaled or absorbed
through the skin.[2] Methoxyethanol, the solvent, is a known reproductive toxin.[2]

Table 2: Hazard Identification and Safety Precautions
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Hazard

GHS Classification

Precautionary Statements

Flammability

Flammable Liquid Category 3

Keep away from heat, sparks,
open flames, and hot surfaces.
No smoking. Keep container
tightly closed. Ground/bond
container and receiving
equipment. Use explosion-
proof
electrical/ventilating/lighting
equipment. Use only non-
sparking tools. Take
precautionary measures

against static discharge.

Acute Toxicity (Dermal)

Category 4

Harmful in contact with skin.
Wear protective

gloves/protective clothing.

Acute Toxicity (Inhalation)

Category 4

Harmful if inhaled. Avoid
breathing
dust/fume/gas/mist/vapors/spr
ay. Use only outdoors or in a
well-ventilated area.

Skin Corrosion/Irritation

Category 2

Causes skin irritation. Wash
skin thoroughly after handling.

Wear protective gloves.

Serious Eye Damage/Irritation

Category 2A

Causes serious eye irritation.
Wear eye protection/face

protection.

Reproductive Toxicity

Category 1B

May damage fertility or the
unborn child. Obtain special
instructions before use. Do not
handle until all safety
precautions have been read

and understood.
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2.1 Personal Protective Equipment (PPE)

Hand Protection: Neoprene or nitrile rubber gloves are required.[2][8]

Eye Protection: Chemical goggles must be worn. Contact lenses should not be worn when
handling this substance.[2][8]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[2][8]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[9]
2.2 Emergency Procedures

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[10]
[11]

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water. Seek medical attention if irritation persists.[9][10]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[9]

 Ingestion: Do not induce vomiting. Rinse mouth thoroughly with water and seek immediate
medical attention.[9][10]

Storage Procedures

Proper storage is essential to maintain the stability of Calcium methoxyethoxide solutions
and to prevent hazardous situations.

o General Storage: Store in a cool, dry, and well-ventilated place away from heat and ignition
sources.[2][9][10]

o Container: Keep the container tightly closed to prevent contact with moisture and air.[2][8]
[10]

e Incompatible Materials: Store away from moist air, water, and oxidizing agents.[2]
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Spill and Waste Disposal

4.1 Spill Response

o Evacuate: Evacuate unnecessary personnel from the spill area.

o Ventilate: Ensure adequate ventilation.

» Contain: Use a non-combustible absorbent material to contain the spill.

o Collect: Collect the absorbed material using non-sparking tools and place it in a suitable,
closed container for disposal.[2]

¢ Clean: Clean the spill area thoroughly.
4.2 Waste Disposal

Dispose of waste material in accordance with local, state, and federal regulations.[2] Do not
allow the product to enter drains or waterways.[10]

Experimental Protocol: Catalysis in Organic
Synthesis (General)

This protocol outlines the general steps for using a Calcium methoxyethoxide solution as a
catalyst. Specific reaction conditions (e.g., temperature, reaction time, stoichiometry) will need
to be optimized for the specific transformation.

5.1 Materials and Equipment

Calcium methoxyethoxide solution (e.g., 20% in methoxyethanol)

Anhydrous reaction solvent

Reactants

Inert gas supply (e.g., nitrogen or argon)

Schlenk line or glovebox
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Reaction vessel with a magnetic stirrer
Syringes and needles
Quenching solution

Standard workup and purification equipment

5.2 Procedure

Inert Atmosphere: Set up the reaction vessel under an inert atmosphere (nitrogen or argon)
to exclude moisture and air.

Solvent and Reactants: Add the anhydrous reaction solvent and reactants to the reaction
vessel.

Catalyst Addition: Carefully add the Calcium methoxyethoxide solution to the reaction
mixture using a syringe. The addition should be done cautiously, as the reaction may be
exothermic.

Reaction: Stir the reaction mixture at the desired temperature for the required time.

Quenching: Upon completion, carefully quench the reaction by slowly adding a suitable
guenching solution (e.g., a protic solvent or a mild acidic solution).

Workup: Perform a standard aqueous workup to extract the product.

Purification: Purify the crude product using appropriate techniques such as distillation,
crystallization, or chromatography.

Visualizations

Diagram 1: Safe Handling and Storage Workflow
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Caption: Workflow for safe handling and storage of Calcium methoxyethoxide solutions.

Diagram 2: Experimental Workflow for Catalysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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